SYHA1813: A Dual Inhibitor of VEGFR and CSF1R for the Treatment of Glioblastoma
SYHA1813: A Dual Inhibitor of VEGFR and CSF1R for the Treatment of Glioblastoma
An In-depth Technical Guide on the Mechanism of Action
Executive Summary
Glioblastoma (GBM) remains one of the most aggressive and challenging-to-treat primary brain tumors in adults.[1][2][3] Its highly vascularized and immunosuppressive tumor microenvironment contributes significantly to therapeutic resistance. SYHA1813 is a novel, potent, and selective small molecule inhibitor that demonstrates significant promise in addressing these challenges. It is a dual-target inhibitor of both Vascular Endothelial Growth Factor Receptors (VEGFRs) and Colony-Stimulating Factor 1 Receptor (CSF1R), key drivers of angiogenesis and macrophage-mediated immunosuppression, respectively.[1][2][3] Preclinical and early clinical data indicate that SYHA1813 can effectively cross the blood-brain barrier, exert potent anti-tumor activity in glioblastoma models, and shows a manageable safety profile in patients. This technical guide provides a comprehensive overview of the mechanism of action of SYHA1813 in glioblastoma, detailing its molecular targets, preclinical efficacy, and the methodologies of key experimental studies.
Core Mechanism of Action
SYHA1813's therapeutic potential in glioblastoma stems from its ability to simultaneously inhibit two critical pathways involved in tumor progression: angiogenesis and tumor-associated macrophage (TAM) signaling.[1][2][3]
Inhibition of Angiogenesis via VEGFR Blockade
Glioblastoma is characterized by extensive neovascularization, a process largely driven by the VEGF signaling pathway. SYHA1813 potently inhibits VEGFR-1, VEGFR-2, and VEGFR-3, thereby disrupting the downstream signaling cascade that leads to endothelial cell proliferation, migration, and new blood vessel formation.[4] This anti-angiogenic effect helps to normalize the tumor vasculature, reduce tumor growth, and potentially enhance the delivery of other therapeutic agents.
Modulation of the Tumor Microenvironment via CSF1R Inhibition
The tumor microenvironment of glioblastoma is heavily infiltrated with tumor-associated macrophages (TAMs), which are predominantly of an immunosuppressive M2 phenotype. These TAMs are dependent on signaling through CSF1R for their survival and differentiation. By inhibiting CSF1R, SYHA1813 depletes the population of these immunosuppressive macrophages within the tumor.[1][5] This modulation of the tumor microenvironment can alleviate immunosuppression and promote an anti-tumor immune response.
Blood-Brain Barrier Penetration
A significant hurdle in the treatment of glioblastoma is the blood-brain barrier (BBB). Preclinical studies have demonstrated that SYHA1813 can efficiently cross the BBB, a critical feature for a CNS-targeted therapeutic.[1][2][3][5]
Quantitative Preclinical and Clinical Data
In Vitro Kinase Inhibitory Activity
SYHA1813 demonstrates high potency and selectivity for its primary targets in kinase enzyme assays.[4]
| Target | IC50 (nmol/L) |
| VEGFR-1 | 2.8 |
| VEGFR-2 | 0.3 |
| VEGFR-3 | 4.3 |
| CSF1R | 19.3 |
Phase I Clinical Trial Efficacy in Recurrent High-Grade Glioma
A Phase I dose-escalation study (ChiCTR2100045380) has provided preliminary evidence of the anti-tumor activity of SYHA1813 in patients with recurrent high-grade gliomas.[4][6][7]
| Parameter | Value |
| Patient Population | 13 with WHO grade III or IV gliomas, 1 with colorectal cancer |
| Maximum Tolerated Dose (MTD) | 15 mg once daily |
| Objective Response Rate (ORR) | 20% (2 out of 10 evaluable patients) |
| Disease Control Rate | 90% (7 patients with stable disease) |
Phase I Clinical Trial Biomarker Modulation
The Phase I study also demonstrated target engagement through the measurement of plasma biomarkers.[4][6]
| Biomarker | Change with SYHA1813 Treatment | P-value |
| Soluble VEGFR2 | Significant reduction | 0.0023 |
| VEGFA | Significant increase | 0.0092 |
| Placental Growth Factor | Significant increase | 0.0484 |
Signaling Pathway and Experimental Workflow Visualizations
SYHA1813 Mechanism of Action in Glioblastoma
Caption: Dual inhibition of VEGFR and CSF1R by SYHA1813 in the glioblastoma microenvironment.
Intracranial Glioblastoma Xenograft Model Workflow
Caption: Workflow for evaluating SYHA1813 efficacy in an intracranial glioblastoma mouse model.
Detailed Experimental Protocols
In Vitro Kinase Assays
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Objective: To determine the half-maximal inhibitory concentration (IC50) of SYHA1813 against VEGFR and CSF1R kinases.
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Methodology: Kinase activities were assessed using commercially available enzymatic assays (e.g., LanthaScreen™ Eu Kinase Binding Assay or similar). Recombinant human kinase domains for VEGFR-1, VEGFR-2, VEGFR-3, and CSF1R were used. A serial dilution of SYHA1813 was incubated with the kinase, a fluorescently labeled ATP-competitive ligand (tracer), and a europium-labeled anti-tag antibody. The binding of the tracer to the kinase was measured by time-resolved fluorescence resonance energy transfer (TR-FRET). The IC50 values were calculated from the dose-response curves using non-linear regression analysis.
Cell Viability Assays
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Objective: To evaluate the effect of SYHA1813 on the viability of human umbilical vein endothelial cells (HUVECs) and macrophages.
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Methodology: HUVECs and bone marrow-derived macrophages were seeded in 96-well plates and allowed to adhere overnight. Cells were then treated with increasing concentrations of SYHA1813 or vehicle control (DMSO) for 72 hours. Cell viability was assessed using a CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP levels as an indicator of metabolically active cells. Luminescence was read on a plate reader, and the results were expressed as a percentage of the vehicle-treated control.
In Vivo Intracranial Glioblastoma Xenograft Studies
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Objective: To assess the in vivo anti-tumor efficacy of SYHA1813 in an orthotopic glioblastoma model.
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Animal Models: Female BALB/c nude mice (for human cell lines like U87MG) or C57BL/6 mice (for murine cell lines like GL261) were used.
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Cell Implantation: Mice were anesthetized, and a burr hole was drilled in the skull. A stereotactic apparatus was used to inject 5 x 10^5 U87MG or GL261-Luc cells in 5 µL of PBS into the right striatum.
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Treatment: When tumors were established (confirmed by bioluminescence imaging for luciferase-expressing cells), mice were randomized into treatment and control groups. SYHA1813 was administered orally once daily at doses ranging from 10 to 40 mg/kg. The vehicle control group received the formulation excipient.
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Efficacy Evaluation: Tumor growth was monitored weekly using bioluminescence imaging. Body weight was recorded twice weekly as a measure of toxicity. The primary endpoint was overall survival, which was analyzed using Kaplan-Meier survival curves and the log-rank test.
Phase I Clinical Trial (ChiCTR2100045380)
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Objective: To evaluate the safety, pharmacokinetics, and preliminary anti-tumor activity of SYHA1813 in patients with recurrent high-grade gliomas or advanced solid tumors.
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Study Design: This was a dose-escalation study using an accelerated titration and a 3+3 design.
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Patient Population: Patients with histologically confirmed recurrent WHO grade III or IV gliomas or other advanced solid tumors who had failed standard therapies were enrolled.
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Dosing: SYHA1813 was administered orally once daily in 28-day cycles. The starting dose was 5 mg, with subsequent dose escalations to 15 mg and 30 mg.
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Assessments: Safety was monitored through the recording of adverse events, laboratory tests, and physical examinations. Pharmacokinetic profiles were assessed. Tumor response was evaluated every 8 weeks according to the Response Assessment in Neuro-Oncology (RANO) criteria. Plasma biomarkers including soluble VEGFR2, VEGFA, and placental growth factor were measured at baseline and during treatment.
Novel Mechanisms and Future Directions
Recent studies in other cancer types, such as meningioma, have suggested that SYHA1813 may also have direct anti-tumor effects by activating the p53 signaling pathway and impairing DNA damage repair through the ATM/CHK pathway.[8] Given the frequent dysregulation of these pathways in glioblastoma, this represents an exciting avenue for future investigation into the full mechanistic scope of SYHA1813 in this disease.[9][10] Furthermore, preclinical data has shown a synergistic anti-tumor effect when SYHA1813 is combined with a PD-1 antibody, highlighting its potential as a component of combination immunotherapies for glioblastoma.[1][2][3]
References
- 1. Preclinical and early clinical studies of a novel compound SYHA1813 that efficiently crosses the blood-brain barrier and exhibits potent activity against glioblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Preclinical and early clinical studies of a novel compound SYHA1813 that efficiently crosses the blood–brain barrier and exhibits potent activity against gliobl [ecancer.org]
- 3. oncologynews.com.au [oncologynews.com.au]
- 4. A phase I dose-escalation study of SYHA1813, a VEGFR and CSF1R inhibitor, in patients with recurrent High-Grade Gliomas or Advanced Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. A phase I dose-escalation study of SYHA1813, a VEGFR and CSF1R inhibitor, in patients with recurrent High-Grade Gliomas or Advanced Solid Tumors | springermedizin.de [springermedizin.de]
- 7. A phase I dose-escalation study of SYHA1813, a VEGFR and CSF1R inhibitor, in patients with recurrent High-Grade Gliomas or Advanced Solid Tumors. [clin.larvol.com]
- 8. A novel compound, SYHA1813, inhibits malignant meningioma growth directly by boosting p53 pathway activation and impairing DNA repair - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Loss of ATM/Chk2/p53 pathway components accelerates tumor development and contributes to radiation resistance in gliomas - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Loss of ATM/Chk2/p53 pathway components accelerates tumor development and contributes to radiation resistance in gliomas - PubMed [pubmed.ncbi.nlm.nih.gov]
